Cas no 1572-98-1 (Ethyl 2,2-Dimethylcyanoacetate)

• Product Name: Ethyl 2,2-Dimethylcyanoacetate
• CAS No: 1572-98-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD00034667
• CID: 148782
• PubChem ID: 344887
• Update Time: 2025-04-19

Ethyl 2,2-Dimethylcyanoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-2-methylpropanoate
• Ethyl 2-Cyano-2-methylpropionate
• Ethyl 2-cyano-2,2-dimethylacetate
• Propanoic acid,2-cyano-2-methyl-, ethyl ester
• 2-Cyano-2-methylpropionic Acid Ethyl Ester
• Ethyl 2,2-dimethylcyanoacetate
• Propanoic acid, 2-cyano-2-methyl-, ethyl ester
• 2-cyano-2-methylpropanoic acid ethyl ester
• ethyl 2-cyano-2-methyl-propanoate
• NSC402029
• PubChem23352
• KSC529G3H
• Ethyl2-Cyano-2-methylpropionate
• FYGRPGOHQCPZCV-UHFFFAOYSA-N
• dimethylcyanoacetic acid ethyl est
• BCP25584
• AC-30802
• 2-Cyano-2-methyl-propionic Acid Ethyl Ester
• 1572-98-1
• FT-0612091
• Cyano-dimethyl-acetic acid ethyl ester
• AS-31628
• CS-0096411
• dimethylcyanoacetic acid ethyl ester
• BB 0254043
• MFCD00034667
• NSC-402029
• a-cyano 2-methylpropionic acid ethyl ester
• NSC 402029
• SY017225
• EN300-132787
• A809831
• AM807076
• AKOS005172392
• SCHEMBL535883
• DTXSID90322783
• DB-002440
• STK506272
• ALBB-010178
• ethyl 2-cyano-2-methylpropanoate;Cyano-dimethyl-aceticacidethylester
• Ethyl 2,2-Dimethylcyanoacetate

• MDL： MFCD00034667
• Inchi： 1S/C7H11NO2/c1-4-10-6(9)7(2,3)5-8/h4H2,1-3H3
• InChI Key： FYGRPGOHQCPZCV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.970(lit.)
• Boiling Point: 185°C(lit.)
• Flash Point: 79℃
• Refractive Index: 1.3990-1.4120
• Water Partition Coefficient: Soluble in ether. Not miscible or difficult to mix with water.
• PSA: 50.09000
• LogP: 1.09928
• Solubility: Not determined

Ethyl 2,2-Dimethylcyanoacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 23/24/25-41-22
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides